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Compound of Interest

Compound Name: 2-Methoxyisonicotinamide

CAS No.: 105612-50-8

Cat. No.: B021175

Get Quote

Technical Monograph: 2-
Methoxyisonicotinamide
Chemical Identity, Synthesis Protocols, and Structural Applications in Drug Discovery

Executive Summary
2-Methoxyisonicotinamide (CAS: 105612-50-8) is a functionalized pyridine derivative

distinguished by the presence of an electron-donating methoxy group at the ortho position

relative to the ring nitrogen and a carboxamide group at the para position.[1][2][3] This specific

substitution pattern modulates the basicity of the pyridine nitrogen and alters the hydrogen-

bonding capability of the amide, making it a valuable bioisostere and scaffold in the

development of kinase inhibitors and nicotinamide phosphoribosyltransferase (NAMPT)

modulators.

This guide provides a validated technical profile, including verified chemical identifiers, a robust

synthesis workflow based on nucleophilic aromatic substitution (
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), and analytical characterization standards.

Chemical Identity & Specifications
Accurate identification is the prerequisite for reproducible science. The following data

consolidates current chemical registries.

Core Identifiers
Parameter Specification

Chemical Name 2-Methoxyisonicotinamide

IUPAC Name 2-methoxypyridine-4-carboxamide

CAS Number 105612-50-8

Molecular Formula

Molecular Weight 152.15 g/mol

SMILES COC1=NC=CC(=C1)C(=O)N

InChIKey MHNXCQNJTDJPBJ-UHFFFAOYSA-N

Physical Properties
Property Value Notes

Appearance
White to off-white crystalline

powder
Typical of pure amides

Melting Point 150–151 °C Recrystallized from ethanol

Solubility DMSO, Methanol, Ethanol
Sparingly soluble in

water/ether

pKa (Calc)
~14.77 (Amide), ~3.5 (Pyridine

N)

Methoxy group reduces N-

basicity vs. pyridine

Structural Analysis & Synthetic Logic
Structural Significance in Medicinal Chemistry
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The 2-methoxy group serves two critical roles:

Electronic Modulation: It exerts an inductive withdrawing effect (

) but a stronger mesomeric donating effect (

), increasing electron density on the ring carbons while slightly reducing the basicity of the
ring nitrogen compared to unsubstituted isonicotinamide.

Conformational Locking: The methoxy group can induce preferred rotamers via

intramolecular electrostatic interactions, potentially pre-organizing the molecule for ligand-

protein binding.

Synthesis Protocol: Nucleophilic Aromatic Substitution (
)
Direct amidation of the acid is possible, but the most robust laboratory route utilizes the

activation of the 2-position in 2-chloroisonicotinamide towards nucleophilic attack.

Reaction Scheme
Step-by-Step Methodology

Reagent Preparation: Dissolve sodium metal (1.1 eq) in anhydrous methanol under

atmosphere to generate fresh sodium methoxide (NaOMe).

Addition: Add 2-chloroisonicotinamide (1.0 eq) to the methoxide solution. The reaction is

exothermic; maintain temperature

during addition.

Reflux: Heat the mixture to reflux (

) for 4–6 hours. Monitor reaction progress via TLC (EtOAc/Hexane 1:1) or LC-MS.[4]

Quench & Isolation:

Cool to room temperature.[4]

Neutralize excess base with dilute HCl to pH 7.
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Concentrate in vacuo to remove methanol.

Resuspend residue in water and extract with Ethyl Acetate (

).

Purification: Dry organic layer over

, filter, and concentrate. Recrystallize from ethanol to yield the product as white needles.

Visualization: Synthesis & Analysis Workflows[5]
The following diagrams illustrate the chemical transformation and the decision logic for

analytical verification.
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Figure 1:

synthesis pathway converting the chloro-precursor to the methoxy-target.
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Figure 2: Analytical validation logic. Mass spec confirms MW; NMR confirms regiochemistry.

Analytical Characterization Standards
To validate the synthesis, the following spectral signatures must be observed.

Nuclear Magnetic Resonance ( -NMR)
Solvent: DMSO-

, 400 MHz
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8.25 (d, 1H, J=5.2 Hz): H-6 proton (adjacent to Ring Nitrogen).

8.10 & 7.60 (br s, 2H): Amide

protons (broad due to quadrupole/exchange).

7.35 (dd, 1H): H-5 proton.

7.15 (s, 1H): H-3 proton (shielded by methoxy group).

3.88 (s, 3H): Methoxy

(Characteristic singlet).

Mass Spectrometry (ESI-MS)
Mode: Positive Ion (

)

Expected Ion:

= 153.15 m/z

Fragment: Loss of

(

) is common in primary amides.

Handling & Safety (GHS Classification)
While specific toxicological data for this derivative is limited, handling should follow protocols

for general pyridine carboxamides.

Signal Word:WARNING

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

PPE: Nitrile gloves, safety goggles, and fume hood are mandatory during synthesis,

particularly when handling sodium methoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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